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Compound of Interest

Chromic acid, disodium salt,
Compound Name:
decahydrate

Cat. No.: B078661

IMMEDIATE SAFETY AND HANDLING

Chromic acid, disodium salt, decahydrate, also known as sodium dichromate decahydrate,
is a hexavalent chromium compound that is highly toxic, corrosive, and carcinogenic.[1][2]
Strict adherence to safety protocols is essential to minimize exposure risks.

Personal Protective Equipment (PPE):
e Gloves: Nitrile gloves are required; do not use latex gloves.[3]

» Eye Protection: ANSI Z87.1-compliant safety goggles are the minimum requirement. A face
shield should be used if there is a splash hazard.[3]

» Body Protection: A lab coat is mandatory. A chemical-resistant apron may be necessary
when handling larger quantities.[3][4]

Engineering Controls:

 All handling of chromic acid and its solutions must be conducted in a certified chemical fume
hood to prevent the inhalation of airborne particles.[5][6]

e The laboratory should be maintained under negative pressure relative to surrounding areas
to prevent the escape of contaminants.[6]
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Spill & Emergency Procedures:

e Spills: In the event of a small spill, alert others and restrict access to the area.[5] Wearing
appropriate PPE, contain liquid spills with an absorbent material.[5] For solid spills, moisten
the material first or use a HEPA-filter vacuum to avoid dispersing dust, then place it into a
sealed container for disposal.[7][8] All cleanup materials must be treated as hazardous
waste.[5]

e Exposure:

[e]

Skin Contact: Immediately flush the affected skin with large amounts of water for at least
15 minutes and remove contaminated clothing.[3][9]

[¢]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, removing contact
lenses if present.[3]

[¢]

Inhalation: Move the person to fresh air.[3][6]

o

In all cases of exposure, seek immediate medical attention.[2][3]

Waste Collection and Disposal Plan

Direct disposal of untreated hexavalent chromium waste is strictly prohibited.[1] All waste
containing this compound, whether solid or liquid, must be collected and treated as hazardous
waste.

Collection and Storage:

o Containers: Collect all solid and liquid chromium-containing waste in clearly labeled, sealed,
and impermeable containers.[5][6] Do not use metal containers or lids.[10]

o Labeling: Waste containers must be clearly labeled with a skull-and-crossbones pictogram,
the word "Danger,"” and identify the contents as acutely toxic and carcinogenic.[3]

o Storage: Store waste containers in a designated, cool, dry, and well-ventilated area.[2][11]
They must be stored below eye level and within secondary containment to prevent leaks.[3]
Segregate from incompatible materials such as combustibles, organic materials, or reducing
agents.[4][6] Do not allow large quantities of waste to accumulate.[4]
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Disposal Path: The primary disposal method involves the chemical reduction of toxic
hexavalent chromium (Cr(VI)) to the less hazardous trivalent chromium (Cr(lll)), followed by
precipitation and disposal through a certified hazardous waste service.[1][12][13]

Experimental Protocol: Chemical Treatment of
Liquid Waste

This protocol outlines the steps to convert hexavalent chromium in a liquid waste solution to a
more stable, trivalent form for proper disposal. This procedure must be performed in a chemical
fume hood while wearing all required PPE.[10]

Materials:

Chromic acid waste solution

e Water

 Sulfuric acid or Sodium Carbonate (for pH adjustment)

e Sodium Thiosulfate (reducing agent)

e Sodium Carbonate (neutralizing agent)

o Large glass beaker (at least 5 times the volume of the waste batch)
e Magnetic stir plate and stir bar

e pH meter or pH strips

Procedure:

 Dilution (if necessary): This step can be skipped if the waste is already diluted (e.g., from
rinsing). For concentrated waste, work in small batches.[14] Pour a volume of water equal to
the waste into the large beaker, then slowly add the chromic acid waste to the water while
stirring.[10][14]
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 Acidification: Place the beaker on a magnetic stir plate and begin stirring. Adjust the pH of
the solution to approximately 1.0.[10] If the pH is above 1.0, slowly add sulfuric acid. If it is
below 1.0, add small amounts of sodium carbonate.[10]

e Reduction of Cr(VI) to Cr(lll): Slowly add small amounts of the reducing agent, sodium
thiosulfate, to the acidic solution.[10][14] Continue adding the reducer until the solution's
color changes from orange-yellow to a blue or cloudy-green color. This color change signifies
the successful reduction of Cr(VI) to Cr(Ill).[10][14]

« Neutralization and Precipitation: Slowly add sodium carbonate to the solution to neutralize it
to a pH between 6.0 and 8.0.[14] As the solution is neutralized, the trivalent chromium will
precipitate out as a solid (chromium hydroxide).[10][14] Continue stirring for an additional 15
minutes after neutralization.[10]

o Settling and Separation: Allow the mixture to sit undisturbed, preferably overnight, to let the
solid precipitate settle completely.[10]

» Final Disposal:

o Precipitate (Solid Waste): The solid chromium hydroxide precipitate is hazardous waste.[1]
[10] Filter the precipitate from the solution. Collect the solid, along with any contaminated
items like gloves and filter paper, in a labeled, sealed container.[6][10]

o Supernatant (Liquid Waste): The remaining liquid may be safe for sewer disposal if it
meets local regulatory limits for chromium content. However, it is best practice to have the
liquid tested or to dispose of it as hazardous waste.[1][14][15]

o Professional Disposal: Arrange for the collection of all hazardous waste containers by your
institution's environmental health and safety office or a certified hazardous waste disposal
company.[4][5]

Data Presentation

The following table summarizes the key quantitative parameters for the chemical treatment of
chromic acid waste.
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Parameter Target Value

Purpose Reference

Initial pH Adjustment 1.0-3.0

To create an acidic
environment efficient

. [1][10]
for the reduction of

Cr(VI).

Neutralization pH 6.0-10.0

To precipitate the
reduced Cr(lll) out of [14][15]

the solution as a solid.

Final Liquid Effluent < 2 ppm Chromium

Target concentration
for sewerable effluent
(local regulations may

vary).

Mandatory Visualization

The following diagram illustrates the workflow for the proper disposal of chromic acid,

disodium salt, decahydrate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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